Cas no 1266111-72-1 ((2S,4S)-4-(2-Acetylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic Acid)

• Product Name: (2S,4S)-4-(2-Acetylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic Acid
• CAS No: 1266111-72-1
• MF: C₁₈H₂₃NO₆
• MW: 349.37832570076
• CID: 4692391
• Update Time: 2025-10-29

(2S,4S)-4-(2-Acetylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-(2-Acetylphenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• (2S,4S)-4-(2-Acetylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic Acid

• Inchi： 1S/C18H23NO6/c1-11(20)13-7-5-6-8-15(13)24-12-9-14(16(21)22)19(10-12)17(23)25-18(2,3)4/h5-8,12,14H,9-10H2,1-4H3,(H,21,22)/t12-,14+/m1/s1
• InChI Key： XDXJUVDVINGIRX-OCCSQVGLSA-N
• SMILES： O(C1C=CC=CC=1C(C)=O)[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 526
• Topological Polar Surface Area: 93.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 510.2±50.0 °C at 760 mmHg
• Flash Point: 262.3±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(2S,4S)-4-(2-Acetylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-(2-Acetylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic Acid

Comprehensive Overview of (2S,4S)-4-(2-Acetylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic Acid (CAS No. 1266111-72-1)

(2S,4S)-4-(2-Acetylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic Acid (CAS No. 1266111-72-1) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and acetylphenoxy moiety, serves as a versatile intermediate in the development of bioactive molecules. Its unique stereochemistry at the 2S and 4S positions enhances its utility in asymmetric synthesis, making it a valuable tool for medicinal chemists.

The growing interest in chiral building blocks and peptide mimetics has propelled the demand for compounds like (2S,4S)-4-(2-Acetylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic Acid. Researchers frequently search for its synthetic routes, spectroscopic data, and applications in drug discovery. Recent trends highlight its potential in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligning with the pharmaceutical industry's focus on precision medicine.

From a structural perspective, the Boc group in this compound offers stability during synthetic transformations, while the acetylphenoxy substituent introduces aromaticity and potential hydrogen-bonding interactions. These features are critical in designing prodrugs or bioconjugates, addressing challenges like bioavailability and target specificity. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize its purity and stereochemical integrity.

In the context of green chemistry, efforts to optimize the synthesis of CAS No. 1266111-72-1 using catalytic methods or microwave-assisted reactions have gained traction. These approaches reduce waste and improve yields, resonating with the global push for sustainable manufacturing. Additionally, its role in peptidomimetic design aligns with the rising demand for oral bioavailability enhancers in peptide-based therapeutics.

For researchers exploring structure-activity relationships (SAR), this compound's modular framework allows systematic modifications to fine-tune pharmacological properties. Its compatibility with solid-phase synthesis further expands its utility in combinatorial chemistry. As the pharmaceutical industry increasingly prioritizes small-molecule drugs with improved pharmacokinetics, (2S,4S)-4-(2-Acetylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic Acid remains a cornerstone in innovative drug design.

In summary, CAS No. 1266111-72-1 exemplifies the intersection of chiral chemistry and drug development. Its multifaceted applications—from intermediate synthesis to bioconjugation—underscore its relevance in modern research. By addressing common queries about its handling, storage, and derivatization strategies, this overview aims to serve as a reliable resource for scientists navigating the complexities of advanced organic synthesis.